Cas no 56867-81-3 (Ergoline-8-acetonitrile,2-chloro-, (8b)-(9CI))

• Product Name: Ergoline-8-acetonitrile,2-chloro-, (8b)-(9CI)
• CAS No: 56867-81-3
• MF: C₁₆H₁₆ClN₃
• MW: 285.771342277527
• CID: 375217
• PubChem ID: 194029
• Update Time: 2025-04-19

Ergoline-8-acetonitrile,2-chloro-, (8b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ergoline-8-acetonitrile,2-chloro-, (8b)-(9CI)
• N-desmethyl lergotrile
• (2-Chloroergolin-8-yl)acetonitrile
• 56867-81-3
• 2-[(6aR,9S)-5-chloro-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinolin-9-yl]acetonitrile
• PDSP2_001587
• Desmethyl lergotrile
• (8beta)-2-Chloroergoline-8-acetonitrile
• DTXSID00972293
• PDSP1_001603

• Inchi： 1S/C16H16ClN3/c17-16-12-7-14-11(6-9(4-5-18)8-19-14)10-2-1-3-13(20-16)15(10)12/h1-3,9,11,14,19-20H,4,6-8H2/t9-,11?,14-/m1/s1
• InChI Key： QSRIXAFISHOVGA-FVNFBUEFSA-N
• SMILES： ClC1=C2C3C(=CC=CC=3C3C[C@@H](CC#N)CN[C@@H]3C2)N1

Computed Properties

• Exact Mass: 285.10348
• Monoisotopic Mass: 285.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines